Cas no 75922-48-4 (1,3-Diethyl-8-phenylxanthine)

• Product Name: 1,3-Diethyl-8-phenylxanthine
• CAS No: 75922-48-4
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 567686
• PubChem ID: 1328
• Update Time: 2025-04-19

1,3-Diethyl-8-phenylxanthine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,9-dihydro-8-phenyl-
• 1,3-Diethyl-8-phenylxanthine
• 1,3-diethyl-8-phenyl-7H-purine-2,6-dione
• 8-phenyl-1,3-diethylxanthine
• DEPX
• Lopac-A-003
• UNII-2KCV39GKGL
• NCGC00014999-01
• AKOS027378654
• BDBM81971
• NCGC00014999-02
• 1,3-Dithyl-8-phenylxanthine
• 1,3-Diethyl-8-phenyl-1H-purine-2,6(3H,7H)-dione
• PDSP1_000323
• 75922-48-4
• GTPL445
• NSC_1328
• EU-0100125
• CHEMBL11348
• FT-0606658
• L001207
• 1H-Purine-2,6-dione, 1,3-diethyl-3,7-dihydro-8-phenyl-
• A-003
• Lopac0_000125
• 1,3-Diethyl-8-phenyl-3,7-dihydro-purine-2,6-dione
• DTXSID80877797
• PDSP1_000991
• PDSP2_000324
• PDSP1_000326
• SR-01000075182
• NCGC00093616-01
• PDSP2_000321
• CAS_1328
• SR-01000075182-1
• 2KCV39GKGL
• PDSP2_000975
• SCHEMBL1321894
• 1H-PURINE-2,6-DIONE, 1,3-DIETHYL-3,9-DIHYDRO-8-PHENYL-
• CCG-204220
• Q27077019
• BDBM50391225
• DTXCID501015865

• Inchi： 1S/C15H16N4O2/c1-3-18-13-11(14(20)19(4-2)15(18)21)16-12(17-13)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,16,17)
• InChI Key： LVSWNSHUTPWCNF-UHFFFAOYSA-N
• SMILES： O=C1N(CC)C(C2=C(N=C(C3C=CC=CC=3)N2)N1CC)=O

Computed Properties

• Exact Mass: 284.12700
• Monoisotopic Mass: 284.127326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.1455 (rough estimate)
• Melting Point: 298-300°C
• Boiling Point: 426.81°C (rough estimate)
• Flash Point: 272.1°C
• Refractive Index: 1.6500 (estimate)
• Solubility: H2O: very slightly soluble
• Stability/Shelf Life: Store tightly sealed at RT; Store solutions at 4°C {several weeks)
• PSA: 72.68000
• LogP: 1.59310

1,3-Diethyl-8-phenylxanthine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines